Cas no 78386-42-2 (1-(propan-2-yl)cyclobutan-1-ol)

• Product Name: 1-(propan-2-yl)cyclobutan-1-ol
• CAS No: 78386-42-2
• Molecular Formula: C₇H₁₄O
• Molecular Weight: 114.18546
• CID: 534580
• PubChem ID: 58887274

1-(propan-2-yl)cyclobutan-1-ol Properties

Names and Identifiers

• Cyclobutanol, 1-(1-methylethyl)-
• 1-propan-2-ylcyclobutan-1-ol
• 1-(propan-2-yl)cyclobutan-1-ol
• 78386-42-2
• SCHEMBL2295003
• EN300-1246510
• AKOS017631318
• 1-ISOPROPYLCYCLOBUTAN-1-OL
• DTXSID40730495
• CS-0225686

• InChIKey： QCLSNAOXCWQKHC-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H14O/c1-6(2)7(8)4-3-5-7/h6,8H,3-5H2,1-2H3
• SMILES： CC(C)C1(CCC1)O

Computed Properties

• Exact Mass: 114.104465066g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 114.104465066g/mol
• Heavy Atom Count: 8
• Complexity: 82.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols